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Compound of Interest

Compound Name: 3-Methoxybenzamide

Cat. No.: B147233

Proper disposal of 3-Methoxybenzamide is critical for ensuring laboratory safety and
environmental protection. Due to its hazardous properties, this chemical cannot be discarded
as regular trash or washed down the drain.[1][2] Disposal must be managed as a regulated
hazardous waste stream, typically in coordination with an institution's Environmental Health
and Safety (EHS) department.[1] Adherence to these procedures is mandatory for compliance
with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United
States.[1]

Safety and Hazard Information

3-Methoxybenzamide is classified as a hazardous substance. The following table summarizes
its key identifiers and hazard classifications as defined by the Globally Harmonized System
(GHS).[3][4][5]
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Identifier Value Source
CAS Number 5813-86-5 [3][4]
Molecular Formula CsHoNO:2 [31[4]
Molecular Weight 151.16 g/mol [31[4]

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
Hazard Statements eye irritationH335: May cause 3114151161
respiratory irritationH410: Very
toxic to aquatic life with long

lasting effects

P273: Avoid release to the
Key Precautionary (Disposal) environmentP501: Dispose of 3]

Statements contents/container to an

approved waste disposal plant

Standard Operating Procedure for Disposal

This procedure outlines the steps for the safe handling and disposal of 3-Methoxybenzamide
and associated waste.

Part 1: Disposal of Unused or Surplus 3-
Methoxybenzamide

» Designate as Waste: A chemical is considered waste once it is no longer intended for use.[7]
Do not abandon unwanted chemicals in the workspace.[7]

o Container and Labeling:

o Store the waste in its original container or a compatible, leak-proof container with a secure
cap.[7][8] Food-grade containers are not permissible for hazardous waste storage.[8]

o The container must be clearly labeled. Use your institution's official hazardous waste tag.

[1]
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o The label must include the full chemical name "3-Methoxybenzamide" (no abbreviations
or formulas), the quantity of waste, the date of generation, and the principal investigator's
name and contact information.[1]

o The words "Hazardous Waste" must be clearly visible on the label.[1][7]

e Segregation and Storage:
o Store the sealed waste container in a designated Satellite Accumulation Area.[8]

o Segregate 3-Methoxybenzamide waste from incompatible materials, such as strong
acids, bases, and oxidizing or reducing agents.[3][8]

» Arrange for Disposal:

o Submit a hazardous waste pickup request to your institution's EHS department.[1] This
may involve completing a specific form listing all chemicals in the container.[1]

o Do not transport hazardous waste yourself; trained EHS staff must perform the collection.

[9]

Part 2: Decontamination and Disposal of Empty
Containers

Containers that held 3-Methoxybenzamide must be decontaminated before disposal.
 Triple Rinsing:

o Rinse the empty container three times with a suitable solvent capable of removing the
chemical residue.[7]

o Collect all the solvent rinsate in a designated hazardous waste container, as it is now
contaminated.[7]

» Container Disposal:

o After triple rinsing and air drying, obliterate or remove the original chemical label.[9]
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o The decontaminated container may then be disposed of as regular trash or recycled,
depending on institutional policy.[9]

Part 3: Disposal of Spill Cleanup Materials

In the event of a spill, all cleanup materials are considered hazardous waste.

o Safety First: Before cleaning, ensure you are wearing appropriate Personal Protective
Equipment (PPE), including safety goggles, gloves, and a lab coat.[3][4]

e Containment and Cleanup:
o Prevent the spilled material from entering drains or water courses.[3]

o For solid spills, carefully sweep up the material.[10] For solutions, use an inert absorbent
material.[3]

o Packaging and Disposal:

o Place all contaminated materials (absorbent, used PPE, etc.) into a suitable, sealed
container.[10]

o Label the container as hazardous waste, clearly indicating the contents (e.g., "3-
Methoxybenzamide spill debris").

o Arrange for pickup through your EHS department as described in Part 1.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Methoxybenzamide waste streams.
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Material Identified for Disposal:
3-Methoxybenzamide
/ Identify Waste Sgeam \

Unused/Surplus Solid or Solution Contaminated Labware / Empty Container Spill Cleanup Debris

T
I

¢ Execute Disposal Protocol \

1. Place in s'ealed, compatible (l:ontalner. 1. Trlple-rln_se with appropriate solvent. 1 Collect all debris into a sealed container.
2. Attach 'Hazardous Waste' label. 2. Collect rinsate as hazardous waste. 2. Attach 'Hazardous Waste' label
3. Segregate from incompatibles. 3. Deface label and dispose of container. . .

Store in Satellite Accumulation Area
and Request EHS Collection

Click to download full resolution via product page

Caption: Disposal workflow for 3-Methoxybenzamide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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